Cas no 886496-00-0 (3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine)

3-(Difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine is a fluorinated heterocyclic compound featuring a 1,2,4-triazole core functionalized with a difluoromethyl group at the 3-position and a propylthio substituent at the 5-position. The presence of the difluoromethyl group enhances its metabolic stability and lipophilicity, potentially improving bioavailability. The propylsulfanyl moiety contributes to its unique electronic and steric properties, which may influence binding affinity in biological systems. This compound is of interest in agrochemical and pharmaceutical research due to its structural versatility, serving as a key intermediate for developing fungicides or enzyme inhibitors. Its well-defined molecular architecture allows for precise modifications to optimize activity and selectivity. The triazole scaffold is known for its stability under various conditions, making it suitable for further derivatization.

3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine structure

886496-00-0 structure

Product Name:3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine

CAS No:886496-00-0

MF:C₆H₁₀F₂N₄S

MW:208.232205867767

MDL:MFCD06739352

CID:3059868

PubChem ID:7174094

Update Time:2025-07-02

3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine
- CS-0298077
- 3-(DIFLUOROMETHYL)-5-(PROPYLSULFANYL)-1,2,4-TRIAZOL-4-AMINE
- STK350471
- BBL040440
- EN300-230398
- 3-(Difluoromethyl)-5-(propylthio)-4H-1,2,4-triazol-4-amine
- 3-(difluoromethyl)-5-propylsulfanyl-1,2,4-triazol-4-amine
- AKOS000313081
- 3-Difluoromethyl-5-propylsulfanyl-[1,2,4]triazol-4-ylamine
- 886496-00-0
- MDL： MFCD06739352
- Inchi： 1S/C6H10F2N4S/c1-2-3-13-6-11-10-5(4(7)8)12(6)9/h4H,2-3,9H2,1H3
- InChI Key： FJODEEXYSLGWGR-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(C(F)F)N1N)CCC

Computed Properties

Exact Mass: 208.05942383Da
Monoisotopic Mass: 208.05942383Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 82Å²

3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026468-1g	3-Difluoromethyl-5-propylsulfanyl-[1,2,4]triazol-4-ylamine	886496-00-0		1g	￡363.00	2022-03-01
Fluorochem	026468-250mg	3-Difluoromethyl-5-propylsulfanyl-[1,2,4]triazol-4-ylamine	886496-00-0		250mg	￡182.00	2022-03-01
Fluorochem	026468-5g	3-Difluoromethyl-5-propylsulfanyl-[1,2,4]triazol-4-ylamine	886496-00-0		5g	￡963.00	2022-03-01
Enamine	EN300-230398-0.05g	3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine	886496-00-0	95%	0.05g	$112.0	2024-06-20
Enamine	EN300-230398-0.1g	3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine	886496-00-0	95%	0.1g	$167.0	2024-06-20
Enamine	EN300-230398-0.25g	3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine	886496-00-0	95%	0.25g	$238.0	2024-06-20
Enamine	EN300-230398-0.5g	3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine	886496-00-0	95%	0.5g	$376.0	2024-06-20
Enamine	EN300-230398-1.0g	3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine	886496-00-0	95%	1.0g	$482.0	2024-06-20
Enamine	EN300-230398-2.5g	3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine	886496-00-0	95%	2.5g	$781.0	2024-06-20
Enamine	EN300-230398-5.0g	3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine	886496-00-0	95%	5.0g	$1279.0	2024-06-20